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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142 Get Quote

Essential Safety and Handling Guide for 4-Ethyl-
2,2,4-trimethylhexane
Disclaimer: A specific Safety Data Sheet (SDS) for 4-Ethyl-2,2,4-trimethylhexane (CAS No.

61868-75-5) is not readily available. The following guidance is based on the safety profile of its

structural isomer, 2,2,4-trimethylhexane, and general best practices for handling flammable

liquid alkanes. It is imperative to treat 4-Ethyl-2,2,4-trimethylhexane as a potentially

hazardous substance and handle it with the utmost care. This guide is intended for

researchers, scientists, and drug development professionals.

4-Ethyl-2,2,4-trimethylhexane is a flammable organic compound.[1] Proper handling and

disposal are critical to ensure laboratory safety and environmental protection. Adherence to the

following procedures is essential.

Key Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Ethyl-2,2,4-trimethylhexane is

provided below for quick reference.
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Property Value

Molecular Formula C₁₁H₂₄[1]

Molecular Weight 156.31 g/mol [1]

Boiling Point ~178 °C[1]

Density 0.767 g/mL at room temperature[1]

CAS Number 61868-75-5[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial for the safe handling of 4-Ethyl-2,2,4-trimethylhexane.

The selection of appropriate PPE depends on the specific laboratory procedures being

performed and the potential for exposure.
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Task
Eye & Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low-Volume

Handling /

Weighing

Safety glasses

with side shields

Nitrile or

neoprene gloves

Standard lab

coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Solution

Preparation /

Transfer

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)

Chemical-

resistant apron

over a lab coat

Recommended if

not performed in

a chemical fume

hood or if vapors

are likely to be

generated.

Heating or

Reactions

Face shield worn

over chemical

splash goggles

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber, Viton™)

Chemical-

resistant apron

over a flame-

retardant lab

coat

Required if not

performed in a

chemical fume

hood. Use a

respirator with an

appropriate

organic vapor

cartridge.

Spill Cleanup

Face shield worn

over chemical

splash goggles

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant suit or

coveralls

Required. Use a

respirator with an

organic vapor

cartridge.

Note on Glove Selection: The choice of glove material is critical for adequate protection. For

incidental contact with alkanes like 4-Ethyl-2,2,4-trimethylhexane, nitrile gloves are often

suitable. However, for prolonged contact or immersion, more resistant materials such as

Viton™ or butyl rubber should be considered. Always consult the glove manufacturer's

compatibility chart for specific breakthrough times and degradation information. As a general

rule, the thicker the glove material, the greater the chemical resistance, though this may impact

dexterity.[3]
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Operational Plan: Safe Handling and Disposal
Workflow
The following diagram outlines the standard operating procedure for the safe handling of 4-
Ethyl-2,2,4-trimethylhexane from receipt to disposal.
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Preparation Phase

Handling Phase

Disposal Phase

Review Safety Data Sheet (SDS)
(or for a close isomer)

Select and Inspect
Personal Protective Equipment (PPE)

Prepare Workspace
(Fume hood, spill kit ready)

Transfer Chemical
(Use smallest practical quantity)

Perform Experimental Procedure

Segregate Waste
(Flammable liquids container)

Label Waste Container
(Contents, date, hazards)

Store Waste Appropriately
(Cool, dry, well-ventilated area)

Arrange for Professional Disposal
(Contact EHS)

 

Chemical Waste Generated

Is the waste a
flammable liquid?

Collect in a designated
flammable liquid waste container

Yes

Label container with contents
and hazard information

Store in a cool, dry,
well-ventilated area

Contact EHS for disposal

Waste Properly Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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